Cas no 89929-60-2 (3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)-)

3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)- structure
89929-60-2 structure
Product Name:3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)-
CAS No:89929-60-2
MF:C13H24O2
MW:212.328464508057
CID:585108
PubChem ID:53667395
Update Time:2025-04-19

3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 3,8-Decadiene-2,5-diol, 2,5,9-trimethyl-, (Z)-
    • 2,5,9-trimethyldeca-3,8-diene-2,5-diol
    • DTXSID60705807
    • SCHEMBL8200730
    • 89929-60-2
    • Inchi: 1S/C13H24O2/c1-11(2)7-6-8-13(5,15)10-9-12(3,4)14/h7,9-10,14-15H,6,8H2,1-5H3
    • InChI Key: AXNDBRFJZMEECR-UHFFFAOYSA-N
    • SMILES: OC(C)(C=CC(C)(C)O)CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 212.178
  • Monoisotopic Mass: 212.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.5Ų

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